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Cat. No.: B1669673

For Immediate Release

This document provides detailed application notes and protocols for the use of cyromazine in
greenhouse research trials. The information is intended for researchers, scientists, and
professionals in drug development engaged in the evaluation of insecticides for the control of
common greenhouse pests.

Introduction

Cyromazine is a triazine insect growth regulator that interferes with the molting and pupation
of insect larvae, particularly Dipteran species.[1] It is effective against several key greenhouse
pests, including leafminers (Liriomyza spp.) and fungus gnats (Bradysia spp.).[1][2][3][4][5][6]
This document outlines the primary methods of cyromazine application in a greenhouse
setting: foliar spray and soil drench. It also provides detailed experimental protocols for efficacy
and phytotoxicity trials.

Application Methods and Efficacy

The choice of application method for cyromazine largely depends on the target pest's life cycle
and feeding habits.

Foliar Spray Application

Foliar sprays are primarily used to control leaf-mining insects whose larvae feed within the
plant's leaves.
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Target Pests: Leafminers (Liriomyza spp.)[5][7]

Table 1: Quantitative Data for Foliar Spray Application of Cyromazine against Leafminers
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a growing

concern.

Soil Drench Application

Soil drenches are effective for controlling insects that have larval stages in the growing
medium.

Target Pests: Fungus Gnats (Bradysia spp.) and Shore Flies (Scatella spp.)[2][3][4]

Table 2: Quantitative Data for Soil Drench Application of Cyromazine against Fungus Gnats

Cyromazine Application .
Host Plant Target Pest ] Efficacy Source
Formulation Rate

_ Effective
o 2.66 ozin )
Greenhouse Fungus Citation® against
100 gallons [3]
Ornamentals Gnats 75WP fungus gnat
of water
larvae.
) Effective
Greenhouse Fungus o 2 0z ai/100 )
Citation against the [4]
Ornamentals Gnats gal
larval stage.

Experimental Protocols

The following protocols are designed to guide researchers in conducting efficacy and
phytotoxicity trials with cyromazine in a greenhouse environment.

Protocol for a Comparative Efficacy Trial: Foliar Spray
vs. Soil Drench for Fungus Gnat Control

This protocol outlines a method to directly compare the efficacy of foliar spray and soil drench
applications of cyromazine for the control of fungus gnat larvae.

Objective: To determine the most effective application method of cyromazine for controlling
fungus gnat larvae in a greenhouse setting.
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Materials:

e Cyromazine 75WP formulation (e.g., Citation® 75WP)
o Potted ornamental plants susceptible to fungus gnats (e.g., Gerbera, Poinsettia)
e Fungus gnat culture or source of infestation

e Greenhouse space with controlled environment

» Handheld sprayer for foliar application

o Graduated cylinders for drench application

 Yellow sticky traps for monitoring adult populations

» Potato slices for monitoring larval populations

e Microscope for larval counts

Procedure:

o Plant Preparation: Acclimate potted plants to the greenhouse environment for one week prior
to the experiment. Ensure plants are healthy and of uniform size.

« Infestation: Introduce a known number of adult fungus gnats into the experimental area to
ensure a uniform infestation of the potted plants.

o Treatment Groups: Establish the following treatment groups, with a minimum of 10 replicate
pots per group:

o Control: Untreated plants.
o Foliar Spray: Apply cyromazine as a foliar spray to the potting media surface.
o Soil Drench: Apply cyromazine as a soil drench to the potting media.

o Application:
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o Foliar Spray: Prepare the cyromazine solution according to the manufacturer's
recommendations (e.g., 75 grams per 570 L of water).[2] Apply as a spray to all surfaces
where fungus gnats may breed, including the potting media surface, bench tops, and
under benches.[2]

o Soil Drench: Prepare the cyromazine solution (e.g., 2.66 oz in 100 gallons of water).[3]
Apply a consistent volume of the solution to each pot to ensure uniform dosing.

o Data Collection:

o Adult Monitoring: Place one yellow sticky trap per replicate pot and count the number of
trapped adult fungus gnats every 3-4 days for 3 weeks.

o Larval Monitoring: At 7 and 14 days post-treatment, place a potato slice on the soil surface
of each pot. After 48 hours, count the number of fungus gnat larvae attracted to the
underside of the potato slice.

o Efficacy Calculation: Calculate the percent reduction in adult emergence and larval
populations for each treatment group compared to the control.

» Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to
determine significant differences between the treatment groups.

Protocol for Phytotoxicity Assessment

This protocol is designed to evaluate the potential for cyromazine to cause injury to
greenhouse crops.

Objective: To assess the phytotoxicity of foliar spray and soil drench applications of
cyromazine on a range of ornamental and vegetable crops.

Materials:
e Cyromazine 75WP formulation

» A selection of healthy, actively growing greenhouse plants (include a variety of species and
cultivars)
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e Handheld sprayer

o Graduated cylinders

o Magnifying glass or microscope
Procedure:

e Plant Selection: Choose a minimum of 5-10 plants of each species/cultivar for each
treatment group.

e Treatment Groups:
o Control: Untreated plants.
o Foliar Spray (1x rate): Apply cyromazine at the recommended label rate.

o Foliar Spray (2x rate): Apply cyromazine at double the recommended label rate to assess
the margin of safety.

o Soil Drench (1x rate): Apply cyromazine at the recommended label rate.
o Soil Drench (2x rate): Apply cyromazine at double the recommended label rate.
o Application: Apply the treatments as described in the efficacy trial protocol.

o Observation: Visually inspect the plants for any signs of phytotoxicity at 3, 7, and 14 days
after application. Symptoms to look for include:

[¢]

Leaf yellowing (chlorosis) or browning (necrosis)

o

Leaf distortion (curling, cupping)

[e]

Stunting of growth

o

Flower or fruit damage

e Rating: Use a rating scale (e.g., 0 = no injury, 1 = slight injury, 2 = moderate injury, 3 =
severe injury) to quantify any observed phytotoxicity.
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o Data Analysis: Summarize the phytotoxicity ratings for each plant species and treatment.

Visualizations
Signaling Pathways and Experimental Workflows
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Conclusion

Cyromazine is a valuable tool for the management of key Dipteran pests in greenhouse
environments. The selection of the appropriate application method is critical for maximizing
efficacy. The protocols provided in this document offer a framework for conducting robust
scientific evaluations of cyromazine in various greenhouse production systems. Researchers
are encouraged to adapt these protocols to their specific experimental needs and to always
conduct small-scale phytotoxicity tests before treating an entire crop.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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